N-(3-(6-ethoxypyridazin-3-yl)phenyl)-2,4-difluorobenzamide

• IUPAC Name: N-[3-(6-ethoxypyridazin-3-yl)phenyl]-2,4-difluorobenzamide
• InChI: InChI=1S/C19H15F2N3O2/c1-2-26-18-9-8-17(23-24-18)12-4-3-5-14(10-12)22-19(25)15-7-6-13(20)11-16(15)21/h3-11H,2H2,1H3,(H,22,25)
• InChI Key: LOOOLMBDBPKMPK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NN=C(C=C1)C2=CC(=CC=C2)NC(=O)C3=C(C=C(C=C3)F)F
• Molecular Formula: C19H15F2N3O2
• Molecular Weight: 355.3 g/mol

Description

N-(3-(6-ethoxypyridazin-3-yl)phenyl)-2,4-difluorobenzamide (EPB) is a synthetic compound that has gained attention in the scientific community due to its potential as a therapeutic agent. EPB has been found to exhibit anti-inflammatory, anti-cancer, and anti-viral properties, making it a promising candidate for further research and development.

Scientific Research Applications

Radiolabeled Antagonists for PET Imaging

Studies have focused on developing radiolabeled compounds, such as [(18)F]p-MPPF, for PET imaging to study the serotonergic neurotransmission and receptor dynamics in various species, including humans. These compounds offer insights into brain chemistry and potential applications in diagnosing and understanding neurological disorders (Plenevaux et al., 2000).

Advanced Materials and Chemistry

Research on novel materials like polybenzoxazine with phenylnitrile functional groups and nitrogen-rich covalent triazine frameworks explores their unique properties, such as thermal stability and gas capture capabilities. These materials have implications for advanced engineering, environmental remediation, and energy storage solutions (Qi et al., 2009); (Hug et al., 2015).

Pharmacological Research

The synthesis and pharmacological evaluation of derivatives with potential anti-inflammatory and analgesic properties highlight the ongoing search for new therapeutic agents. These studies contribute to the broader field of drug discovery, focusing on molecular modifications to improve efficacy and selectivity for specific biological targets (Okunrobo et al., 2006).

Molecular Design for Targeted Therapies

Efforts to design, synthesize, and evaluate compounds targeting specific receptors, such as the dopamine D(4) receptors, illustrate the intricate process of developing targeted therapies. These compounds are studied for their potential in treating psychiatric disorders and are characterized by their receptor affinity, selectivity, and pharmacokinetics (Lacivita et al., 2010).

Analytical Chemistry and Sensor Development

Research into developing sensitive and selective chemosensors for metal ions demonstrates the application of chemical compounds in analytical chemistry. Such sensors can detect specific ions in environmental samples or biological systems, contributing to environmental monitoring and biomedical diagnostics (Chalmardi et al., 2017).